2-Fluoroethyl 4-bromobenzenesulfonate
Overview
Description
Scientific Research Applications
Radiolabeling in PET Imaging
- Synthesis of Phenolic Precursors : [(18)F]2-Fluoroethyl-p-toluenesulfonate and [(18)F]2-Fluoroethyl-4-bromobenzenesulfonate have been used as radiolabeling agents in PET (Positron Emission Tomography) imaging. These compounds are employed for O-fluoroethylating phenolic precursors, leading to the production of specific radioligands like [(18)F]FEOHOMADAM, a derivative of HOMADAM (Jarkas, Voll, & Goodman, 2013).
Material Science and Battery Technology
- Bifunctional Electrolyte Additive : 4-bromo-2-fluoromethoxybenzene, a related compound, has been used as a novel bifunctional electrolyte additive for lithium-ion batteries. This additive helps in preventing voltage rise during overcharging and enhances the thermal stability of the batteries (Zhang Qian-y, 2014).
Chemistry and Synthesis
- Activation of Hydroxyl Groups : 4-Fluorobenzenesulfonyl chloride, a similar compound, acts as an activating agent for covalent attachment to various solid supports. This reagent reacts with primary or secondary hydroxyl groups to form 4-fluorobenzenesulfonate leaving groups, which can be used for attaching biologicals to solid phases with retained biological function (Chang, Gee, Smith, & Lake, 1992).
Biochemistry and Pharmacology
- Radiofluorination for Imaging Agents : Research includes synthesizing fluorinated analogues of metomidate as adrenocortical imaging agents. Compounds like 2-[(18)F]fluoroethyl 1-[(1R)-1-(4-bromophenyl)ethyl]-1H-imidazole-5-carboxylate are created using 2-[(18)F]fluoroethyl 4-methylbenzenesulfonate as a radiofluorinating agent (Erlandsson, Karimi, Lindhe, & Långström, 2009).
Safety And Hazards
The safety data sheet for a related compound, “2-Fluoroethyl 4-methylbenzenesulfonate”, indicates that it causes skin irritation and serious eye irritation . Precautions include washing thoroughly after handling and wearing protective gloves, clothing, and eye/face protection . In case of contact with skin or eyes, it’s advised to wash with plenty of water and seek medical help if irritation occurs .
properties
IUPAC Name |
2-fluoroethyl 4-bromobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO3S/c9-7-1-3-8(4-2-7)14(11,12)13-6-5-10/h1-4H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPTGRXPRJSRUMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)OCCF)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoroethyl 4-bromobenzenesulfonate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3,4-dimethoxyphenyl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone](/img/structure/B2805448.png)
![9,9'-Spirobi[fluoren]-2-amine](/img/structure/B2805452.png)
![methyl 2-amino-6-(3,4-dimethoxyphenethyl)-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate](/img/structure/B2805453.png)
![3-[2-[4-(5-Fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one](/img/structure/B2805459.png)
![3-((4-Methoxyphenyl)thio)-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)propan-1-one](/img/structure/B2805461.png)
![N'-[[3-(4-methylphenyl)sulfonyl-2-oxazolidinyl]methyl]-N-[2-(4-sulfamoylphenyl)ethyl]oxamide](/img/structure/B2805468.png)
